
"2-(2-Methoxyphenyl)ethanol" derivatives and
their potential uses

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)ethanol

Cat. No.: B1362657 Get Quote

An In-depth Technical Guide to the Synthesis and Application of 2-(2-Methoxyphenyl)ethanol
Derivatives

Abstract
Derivatives of 2-(2-methoxyphenyl)ethanol represent a versatile class of compounds with

significant potential across multiple domains of pharmaceutical and chemical research.

Characterized by a core structure containing a methoxy-substituted phenyl ring attached to an

ethanol moiety, this scaffold serves as a foundational building block for molecules with diverse

pharmacological activities.[1] This technical guide provides a comprehensive overview of the

synthesis, characterization, and potential applications of these derivatives. We will explore key

areas of biological activity, including antioxidant, anti-inflammatory, antimicrobial, and

anticancer properties, supported by mechanistic insights and structure-activity relationships.

Furthermore, this document furnishes detailed experimental protocols for both synthesis and

biological evaluation, aiming to equip researchers with the practical knowledge required to

innovate within this promising chemical space.

The Core Moiety: 2-(2-Methoxyphenyl)ethanol
2-(2-Methoxyphenyl)ethanol, also known as o-methoxyphenethyl alcohol, is an aromatic

organic compound with the molecular formula C₉H₁₂O₂.[2][3] Its structure consists of a

benzene ring substituted with a methoxy group (-OCH₃) at the ortho position and an ethanol (-

CH₂CH₂OH) chain.[1] This arrangement provides a unique combination of hydrophobicity from
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the aromatic ring and polarity from the hydroxyl group, rendering it soluble in organic solvents

like ethanol and ether with limited solubility in water.[1]

Table 1: Physicochemical Properties of 2-(2-Methoxyphenyl)ethanol

Property Value Reference

CAS Number 7417-18-7 [2][3]

Molecular Formula C₉H₁₂O₂ [2][3]

Molecular Weight 152.19 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

IUPAC Name 2-(2-methoxyphenyl)ethanol [2]

The primary utility of the parent compound lies in its role as a versatile intermediate in organic

synthesis, particularly for pharmaceuticals and fragrances.[1] The reactive hydroxyl group and

the activatable phenyl ring serve as strategic points for chemical modification to generate a

library of derivatives with tailored biological activities.

Synthetic Strategies for Derivatization
The generation of 2-(2-methoxyphenyl)ethanol derivatives is pivotal for enhancing or

modifying its intrinsic biological properties. Synthetic modifications typically target the terminal

hydroxyl group or the aromatic ring. A common and effective strategy involves the conversion

of the alcohol to an amine, which can then participate in coupling reactions to introduce diverse

functionalities. This approach is exemplified in the synthesis of precursors for significant

pharmaceutical agents.

Workflow for Synthesis of a Phenoxyethylamine
Derivative
The following diagram illustrates a generalized workflow for converting 2-(2-
methoxyphenyl)ethanol into a more complex derivative, a key step in building

pharmacologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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